2-cyano-N-(2,5-dimethoxyphenyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylamide

• IUPAC Name: (E)-2-cyano-N-(2,5-dimethoxyphenyl)-3-[5-(4-ethylphenyl)-1H-pyrazol-4-yl]prop-2-enamide
• InChI: InChI=1S/C23H22N4O3/c1-4-15-5-7-16(8-6-15)22-18(14-25-27-22)11-17(13-24)23(28)26-20-12-19(29-2)9-10-21(20)30-3/h5-12,14H,4H2,1-3H3,(H,25,27)(H,26,28)/b17-11+
• InChI Key: JNIRYHLNHGGQPC-GZTJUZNOSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=C(C=NN2)C=C(C#N)C(=O)NC3=C(C=CC(=C3)OC)OC
• Isomeric SMILES: CCC1=CC=C(C=C1)C2=C(C=NN2)/C=C(\C#N)/C(=O)NC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C23H22N4O3
• Molecular Weight: 402.4 g/mol

Description

2-cyano-N-(2,5-dimethoxyphenyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylamide, also known as CEP, is a chemical compound that has been widely used in scientific research due to its various applications in the field of biochemistry and pharmacology.

Mechanism of Action

2-cyano-N-(2,5-dimethoxyphenyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylamide has been shown to inhibit the activity of protein kinases, including cyclin-dependent kinase 2 (CDK2) and glycogen synthase kinase 3β (GSK-3β). CDK2 is involved in the regulation of cell cycle progression, while GSK-3β is involved in various cellular processes, including glycogen metabolism, cell differentiation, and apoptosis. Inhibition of these kinases by 2-cyano-N-(2,5-dimethoxyphenyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylamide has been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-cyano-N-(2,5-dimethoxyphenyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylamide has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of inflammation. It has also been shown to have neuroprotective effects in various animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

2-cyano-N-(2,5-dimethoxyphenyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylamide has several advantages for lab experiments, including its high potency and specificity for protein kinases. However, its limitations include its low solubility in water and its potential toxicity at higher concentrations.

Future Directions

Future research on 2-cyano-N-(2,5-dimethoxyphenyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylamide could focus on its potential therapeutic applications in cancer, inflammation, and neurodegenerative disorders. It could also explore the development of more potent and selective analogs of 2-cyano-N-(2,5-dimethoxyphenyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylamide for use in lab experiments and potential clinical applications. Additionally, further research could investigate the potential side effects and toxicity of 2-cyano-N-(2,5-dimethoxyphenyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylamide at higher concentrations.

Synthesis Methods

The synthesis of 2-cyano-N-(2,5-dimethoxyphenyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylamide involves the reaction of 2,5-dimethoxybenzaldehyde with ethyl cyanoacetate to form 2-cyano-3-(2,5-dimethoxyphenyl)acrylic acid ethyl ester. This compound is then reacted with 3-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid hydrazide to form 2-cyano-N-(2,5-dimethoxyphenyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylamide.

Scientific Research Applications

2-cyano-N-(2,5-dimethoxyphenyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylamide has been widely used in scientific research due to its various applications in the field of biochemistry and pharmacology. It has been shown to have potential therapeutic effects in various diseases, including cancer, inflammation, and neurodegenerative disorders. 2-cyano-N-(2,5-dimethoxyphenyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylamide has been used as a tool to study the role of protein kinases in various cellular processes, including cell proliferation, differentiation, and apoptosis.